N-(3-chloro-4-cyanophenyl)-1-(2-thienylcarbonyl)-4-piperidinecarboxamide

• IUPAC Name: N-(3-chloro-4-cyanophenyl)-1-(thiophene-2-carbonyl)piperidine-4-carboxamide
• InChI: InChI=1S/C18H16ClN3O2S/c19-15-10-14(4-3-13(15)11-20)21-17(23)12-5-7-22(8-6-12)18(24)16-2-1-9-25-16/h1-4,9-10,12H,5-8H2,(H,21,23)
• InChI Key: BGOYBSDMUPGIJZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)NC2=CC(=C(C=C2)C#N)Cl)C(=O)C3=CC=CS3
• Molecular Formula: C18H16ClN3O2S
• Molecular Weight: 373.9 g/mol

Description

N-(3-chloro-4-cyanophenyl)-1-(2-thienylcarbonyl)-4-piperidinecarboxamide, also known as CP-122,288, is a synthetic compound that has been studied for its potential applications in scientific research. This compound belongs to the class of piperidinecarboxamide derivatives and has shown promising results in various studies.

Mechanism of Action

N-(3-chloro-4-cyanophenyl)-1-(2-thienylcarbonyl)-4-piperidinecarboxamide acts by inhibiting the reuptake of dopamine by the dopamine transporter. This leads to an increase in dopamine levels in the synaptic cleft, which can have various effects on the brain and body.
Biochemical and Physiological Effects
N-(3-chloro-4-cyanophenyl)-1-(2-thienylcarbonyl)-4-piperidinecarboxamide has been shown to have various biochemical and physiological effects. It has been shown to increase locomotor activity in animal models, which is indicative of its stimulant properties. It has also been shown to have anxiolytic effects and can reduce anxiety-like behavior in animal models.

Advantages and Limitations for Lab Experiments

N-(3-chloro-4-cyanophenyl)-1-(2-thienylcarbonyl)-4-piperidinecarboxamide has several advantages for use in lab experiments. It is a highly specific dopamine transporter inhibitor and can be used to study the dopamine system with a high degree of selectivity. However, it also has some limitations, such as its potential for abuse and its potential to produce unwanted side effects.

Future Directions

There are several future directions for research involving N-(3-chloro-4-cyanophenyl)-1-(2-thienylcarbonyl)-4-piperidinecarboxamide. One potential direction is to study its potential use in the treatment of Parkinson's disease and other neurological disorders. Another potential direction is to study its effects on other neurotransmitter systems, such as the serotonin and norepinephrine systems. Additionally, further research is needed to fully understand the potential risks and benefits of using N-(3-chloro-4-cyanophenyl)-1-(2-thienylcarbonyl)-4-piperidinecarboxamide in scientific research.

Scientific Research Applications

N-(3-chloro-4-cyanophenyl)-1-(2-thienylcarbonyl)-4-piperidinecarboxamide has been extensively studied for its potential applications in scientific research. It has been shown to have a high affinity for the dopamine transporter and can be used as a tool to study the dopamine system. It has also been studied for its potential use in the treatment of Parkinson's disease and other neurological disorders.